1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene

• IUPAC Name: 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene
• InChI: InChI=1S/C17H18Cl2O3/c1-11-4-5-15(16(8-11)20-3)21-6-7-22-17-12(2)9-13(18)10-14(17)19/h4-5,8-10H,6-7H2,1-3H3
• InChI Key: QGZUIISLVQVFJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=C(C=C(C=C2C)Cl)Cl)OC
• Molecular Formula: C17H18Cl2O3
• Molecular Weight: 341.2 g/mol

Description

1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene, also known as diclosulam, is a herbicide that belongs to the sulfonylurea family. It was first introduced in 2005 and has been used to control weeds in a variety of crops, including soybeans, corn, and wheat. Diclosulam has gained popularity due to its effectiveness in controlling a broad range of annual and perennial weeds.

Mechanism of Action

Diclosulam works by inhibiting the activity of the acetolactate synthase enzyme, which is involved in the biosynthesis of the branched chain amino acids isoleucine, leucine, and valine. This results in the inhibition of protein synthesis and the eventual death of the plant.
Biochemical and Physiological Effects
Diclosulam has been shown to have minimal impact on non-target organisms, including mammals, birds, and aquatic life. It is rapidly metabolized and eliminated from the body, reducing the potential for accumulation in the environment.

Advantages and Limitations for Lab Experiments

Diclosulam has several advantages for use in laboratory experiments. It is highly effective at controlling weeds, allowing for accurate and reliable data collection. It is also relatively easy to administer and has a low risk of contamination. However, it may not be suitable for certain experiments due to its specific mechanism of action.

Future Directions

There are several potential future directions for research on 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene. One area of interest is the development of new formulations that improve its efficacy and reduce its environmental impact. Another area of research is the study of 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene's potential use in the treatment of certain fungal infections. Additionally, further research is needed to fully understand the potential impacts of 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene on non-target organisms and the environment.

Synthesis Methods

The synthesis of 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene involves the reaction of 2-chloro-4-methylphenol with 2-chloroethanol to form 2-(2-chloroethoxy)-4-methylphenol. The resulting compound is then reacted with sodium hydride and 3-methylbenzene-1-sulfonyl chloride to form 1,5-dichloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-3-methylbenzene.

Scientific Research Applications

Diclosulam has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including those resistant to other herbicides. Diclosulam has also been studied for its potential use in other applications, such as the treatment of certain fungal infections.